Cas no 1261786-21-3 (6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid
• CAS No: 1261786-21-3
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• MDL: MFCD18321746
• CID: 2761344
• Update Time: 2025-06-15

6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-[2-(trifluoromethyl)phenyl]benzoic acid
• 6-CHLORO-2-(2-TRIFLUOROMETHYLPHENYL)BENZOIC ACID;
• 6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18321746
• Inchi： 1S/C14H8ClF3O2/c15-11-7-3-5-9(12(11)13(19)20)8-4-1-2-6-10(8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key： VEJUIMJALZMFCC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 300.01600

Experimental Properties

• PSA: 37.30000
• LogP: 4.72400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid

Introduction to 6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid (CAS No. 1261786-21-3) and Its Applications in Modern Chemical Biology

6-Chloro-2-(2-trifluoromethylphenyl)benzoic acid, identified by the CAS number 1261786-21-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative features a chloro substituent at the 6-position and a 2-trifluoromethylphenyl group at the 2-position, which endows it with unique chemical properties and biological activities. The structural motifs of this compound make it a valuable scaffold for the development of novel therapeutic agents, particularly in the realm of inflammation, pain management, and neurodegenerative diseases.

The< strong>6-chloro-2-(2-trifluoromethylphenyl)benzoic acid molecule exhibits a high degree of lipophilicity due to the presence of the trifluoromethyl group, which enhances its ability to penetrate biological membranes. This characteristic is particularly advantageous for designing drugs that require systemic delivery. Additionally, the chloro substituent introduces a site for further functionalization, allowing chemists to tailor the compound’s properties for specific biological targets. The benzoic acid core itself is well-documented for its role in various pharmacological contexts, including as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic molecules.

Recent advancements in medicinal chemistry have highlighted the< strong>6-chloro-2-(2-trifluoromethylphenyl)benzoic acid as a versatile building block for drug discovery. Researchers have leveraged its structural framework to develop analogs with enhanced binding affinity and selectivity for enzymes such as cyclooxygenase-2 (COX-2), which is a key target in NSAID therapy. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding interactions with biological receptors. This has led to the exploration of its potential in treating chronic inflammatory conditions, where traditional NSAIDs may exhibit limited efficacy or undesirable side effects.

In addition to its applications in anti-inflammatory drug development, 6-chloro-2-(2-trifluoromethylphenyl)benzoic acid has been investigated for its neuroprotective properties. Studies suggest that derivatives of this compound may interact with central nervous system (CNS) receptors, making them candidates for treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. The ability of the< strong>trifluoromethylphenyl moiety to modulate receptor activity has been particularly noteworthy, as it can fine-tune pharmacokinetic profiles while maintaining therapeutic efficacy. Preclinical trials have demonstrated promising results in animal models, indicating that further exploration of this chemical class could yield novel treatments for CNS-related pathologies.

The synthesis of 6-chloro-2-(2-trifluoromethylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include chlorination of appropriately substituted benzoic acids followed by cross-coupling reactions with 2-trifluoromethylphenyl halides. Advances in catalytic systems, such as palladium-based catalysts, have improved the efficiency of these transformations, making large-scale production more feasible. The availability of high-quality starting materials and optimized synthetic protocols has enabled researchers to explore complex derivatives of this compound with minimal synthetic challenges.

The< strong>CAS No. 1261786-21-3 serves as a unique identifier for this compound, ensuring consistency in scientific literature and regulatory filings. This standardized nomenclature is crucial for facilitating international collaboration and ensuring that researchers worldwide can accurately reference and utilize this molecule in their studies. The growing body of research on 6-chloro-2-(2-trifluoromethylphenyl)benzoic acid underscores its significance as a pharmacological tool and highlights the need for continued investigation into its potential applications.

In conclusion, 6-chloro-2-(2-trifluoromethylphenyl)benzoic acid (CAS No. 1261786-21-3) represents a compelling example of how structural modifications can yield compounds with tailored biological activities. Its utility in drug discovery spans multiple therapeutic areas, including inflammation, pain management, and neuroprotection. As research progresses, further exploration of this chemical scaffold is expected to yield innovative treatments that address unmet medical needs. The combination of its favorable physicochemical properties and biological relevance makes it an indispensable asset in modern chemical biology.